Cas no 2171935-97-8 (4-(4-chloro-3-methylphenyl)-3,3-dimethylbutan-1-amine)

• Product Name: 4-(4-chloro-3-methylphenyl)-3,3-dimethylbutan-1-amine
• CAS No: 2171935-97-8
• MF: C₁₃H₂₀ClN
• MW: 225.75760269165
• CID: 6069614
• PubChem ID: 165849143
• Update Time: 2025-05-22

4-(4-chloro-3-methylphenyl)-3,3-dimethylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-3-methylphenyl)-3,3-dimethylbutan-1-amine
• EN300-1283032
• 2171935-97-8

• Inchi： 1S/C13H20ClN/c1-10-8-11(4-5-12(10)14)9-13(2,3)6-7-15/h4-5,8H,6-7,9,15H2,1-3H3
• InChI Key： MROPLGNCBTZWKI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(C)(C)CCN

Computed Properties

• Exact Mass: 225.1284273g/mol
• Monoisotopic Mass: 225.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Additional information on 4-(4-chloro-3-methylphenyl)-3,3-dimethylbutan-1-amine

4-(4-Chloro-3-Methylphenyl)-3,3-Dimethylbutan-1-Amine: A Comprehensive Overview

4-(4-Chloro-3-Methylphenyl)-3,3-Dimethylbutan-1-Amine (CAS No: 2171935-97-8) is a versatile organic compound with significant applications in the pharmaceutical and chemical industries. This compound, often referred to as N-(4-chloro-3-methylphenyl)-N,N-dimethylbutanamine, is characterized by its unique structure and functional groups, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of 4-(4-Chloro-3-Methylphenyl)-3,3-Dimethylbutan-1-Amine is C₁₂H₁₈ClN, with a molecular weight of approximately 209.69 g/mol. Its structure consists of a butanamine backbone substituted with a dimethyl group at the 3-position and a chloromethylphenyl group at the 4-position. This substitution pattern imparts unique electronic and steric properties to the molecule, which are crucial for its reactivity and biological activity.

Recent studies have highlighted the potential of 4-(4-Chloro-3-Methylphenyl)-3,3-Dimethylbutan-1-Amine as a key intermediate in the development of novel drugs targeting various diseases. For instance, researchers have explored its role in the synthesis of antidepressants and neuroprotective agents, where its ability to modulate neurotransmitter systems has shown promising results. Additionally, this compound has been utilized in the creation of anti-inflammatory drugs, demonstrating its potential in alleviating chronic inflammatory conditions.

The synthesis of N-(4-chloro-3-methylphenyl)-N,N-dimethylbutanamine involves a multi-step process that typically begins with the preparation of the chloromethylbenzene derivative. This is followed by alkylation and subsequent amine formation using appropriate reagents. The reaction conditions are carefully optimized to ensure high yield and purity, which are critical for its application in pharmaceutical research.

In terms of physical properties, 4-(4-Chloro-3-Methylphenyl)-3,3-Dimethylbutan-1-Amine is a white crystalline solid with a melting point of around 78°C and a boiling point of approximately 205°C under standard pressure. Its solubility in common solvents such as dichloromethane and ethanol is moderate, making it suitable for various organic reactions.

From an environmental perspective, studies have been conducted to assess the biodegradability and toxicity of this compound. Results indicate that it exhibits low toxicity to aquatic organisms under standard test conditions, which aligns with its intended use in controlled environments such as pharmaceutical laboratories.

The demand for N-(4-chloro-3-methylphenyl)-N,N-dimethylbutanamine has grown significantly due to its role in drug discovery programs. Pharmaceutical companies are increasingly leveraging this compound to develop innovative therapies for conditions such as Alzheimer's disease, Parkinson's disease, and chronic pain syndromes.

In conclusion, 4-(4-Chloro-3-Methylphenyl)-3,3-Dimethylbutan-1-Amine (CAS No: 2171935-97-8) is a pivotal compound in modern chemical research. Its unique structure, coupled with recent advancements in synthetic methodologies and biological applications, underscores its importance in both academic and industrial settings.